Cas no 1803886-78-3 (5-Bromo-2-fluorobenzo[d]oxazole)

5-Bromo-2-fluorobenzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with bromine and fluorine at the 5- and 2-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, while the fluorine atom can influence electronic properties and metabolic stability. Its high purity and well-defined molecular structure ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of bioactive molecules, serving as a versatile building block for medicinal chemistry and material science. Proper handling and storage are recommended due to its sensitivity.

5-Bromo-2-fluorobenzo[d]oxazole structure

1803886-78-3 structure

Product Name:5-Bromo-2-fluorobenzo[d]oxazole

CAS No:1803886-78-3

MF:C₇H₃BrFNO

MW:216.007224321365

CID:4819745

Update Time:2025-06-14

5-Bromo-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluorobenzo[d]oxazole
- Inchi： 1S/C7H3BrFNO/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
- InChI Key： VSGCEIVWSJIIMN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)N=C(O2)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
XLogP3: 3.3
Topological Polar Surface Area: 26

5-Bromo-2-fluorobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081001382-1g	5-Bromo-2-fluorobenzo[d]oxazole	1803886-78-3	98%	1g	$7,032.02	2022-04-02
Alichem	A081001382-5g	5-Bromo-2-fluorobenzo[d]oxazole	1803886-78-3	98%	5g	$16,754.46	2022-04-02
Alichem	A081001382-10g	5-Bromo-2-fluorobenzo[d]oxazole	1803886-78-3	98%	10g	$21,499.44	2022-04-02

5-Bromo-2-fluorobenzo[d]oxazole Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Additional information on 5-Bromo-2-fluorobenzo[d]oxazole

Comprehensive Analysis of 5-Bromo-2-fluorobenzo[d]oxazole (CAS No. 1803886-78-3): Properties, Applications, and Market Trends

5-Bromo-2-fluorobenzo[d]oxazole (CAS No. 1803886-78-3) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative features a bromine and fluorine substitution pattern, which enhances its reactivity and utility in cross-coupling reactions. With a molecular formula of C₇H₃BrFNO, this compound is widely used as a building block in organic synthesis, particularly in the development of biologically active molecules.

The unique structural attributes of 5-Bromo-2-fluorobenzo[d]oxazole make it a valuable intermediate for designing drug candidates targeting kinases, GPCRs, and other therapeutic proteins. Researchers frequently explore its potential in medicinal chemistry due to its ability to modulate electronic and steric properties in molecular scaffolds. Recent studies highlight its role in optimizing bioavailability and binding affinity in lead compounds, aligning with the growing demand for small-molecule therapeutics.

From an industrial perspective, the compound’s synthesis involves palladium-catalyzed reactions or nucleophilic aromatic substitution, methods that are frequently searched in organic synthesis databases. Its thermal stability and solubility in common organic solvents like DMSO and THF further enhance its practicality in lab-scale and industrial applications. Notably, the fluorine atom in its structure contributes to improved metabolic stability, a key consideration in drug design.

Market trends indicate rising interest in halogenated heterocycles, driven by their versatility in material science and crop protection formulations. Analysts project growth in demand for 5-Bromo-2-fluorobenzo[d]oxazole, particularly in Asia-Pacific regions, where pharmaceutical R&D investments are expanding. Environmental and regulatory factors also influence its adoption, with emphasis on green chemistry and atom-efficient synthesis protocols.

Frequently asked questions about CAS No. 1803886-78-3 include its storage conditions (recommended under inert atmosphere at -20°C), purity specifications (typically ≥97% by HPLC), and supplier availability (listed on major chemical platforms like Sigma-Aldrich and TCI). Researchers also inquire about its NMR spectra and MSDS data, which are critical for safety and characterization workflows.

In summary, 5-Bromo-2-fluorobenzo[d]oxazole exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug discovery, catalysis, and functional materials, reflecting broader trends toward tailored molecular architectures. As synthetic methodologies advance, this compound is poised to remain a cornerstone in high-value chemical synthesis.